Cas no 1251672-24-8 (propan-2-yl 4-[(3-bromophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate)

• Product Name: propan-2-yl 4-[(3-bromophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate
• CAS No: 1251672-24-8
• MF: C₁₉H₁₈BrN₃O₂
• MW: 400.26912355423
• CID: 5396927
• Update Time: 2025-10-31

propan-2-yl 4-[(3-bromophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Methylethyl 4-[(3-bromophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate
• propan-2-yl 4-[(3-bromophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate

• Inchi： 1S/C19H18BrN3O2/c1-11(2)25-19(24)16-10-21-18-15(8-7-12(3)22-18)17(16)23-14-6-4-5-13(20)9-14/h4-11H,1-3H3,(H,21,22,23)
• InChI Key： TVNQCWBMBRNWAJ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C)N=2)C(NC2=CC=CC(Br)=C2)=C(C(OC(C)C)=O)C=1

Experimental Properties

• Density: 1.430±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 475.6±45.0 °C(Predicted)
• pka: 4.86±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on propan-2-yl 4-[(3-bromophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate

Research Brief on Propan-2-yl 4-[(3-bromophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate (CAS: 1251672-24-8)

Propan-2-yl 4-[(3-bromophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate (CAS: 1251672-24-8) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the 1,8-naphthyridine class of heterocyclic compounds, which are known for their diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The presence of a 3-bromophenylamino moiety and a propan-2-yl ester group in its structure suggests potential applications in targeted drug design and development.

Recent studies have focused on elucidating the biological activity and mechanism of action of this compound. Preliminary in vitro assays indicate that propan-2-yl 4-[(3-bromophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate exhibits promising inhibitory effects against specific kinase targets, which are implicated in various cancer signaling pathways. The compound's ability to modulate these pathways highlights its potential as a lead candidate for anticancer drug development. Further, its unique chemical structure offers opportunities for structural optimization to enhance potency and selectivity.

The synthesis of propan-2-yl 4-[(3-bromophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate involves a multi-step process, starting with the condensation of appropriately substituted precursors, followed by cyclization and functional group transformations. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, facilitating its use in biological studies. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structural integrity and purity.

In addition to its potential therapeutic applications, this compound has also been investigated for its physicochemical properties, including solubility, stability, and bioavailability. These studies are critical for understanding its pharmacokinetic profile and guiding formulation strategies. Early-stage preclinical evaluations have demonstrated favorable drug-like properties, although further optimization may be required to address challenges related to metabolic stability and tissue distribution.

In conclusion, propan-2-yl 4-[(3-bromophenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate represents a promising scaffold for the development of novel therapeutic agents. Ongoing research aims to explore its full pharmacological potential, optimize its chemical structure, and evaluate its efficacy in relevant disease models. The compound's unique features and biological activity make it a valuable subject of study in the field of chemical biology and drug discovery.